Cas no 1704065-16-6 (1-(3-(2-Bromophenyl)propyl)pyrrolidine)

• Product Name: 1-(3-(2-Bromophenyl)propyl)pyrrolidine
• CAS No: 1704065-16-6
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• MDL: MFCD28400210
• CID: 4703274
• Update Time: 2025-10-27

1-(3-(2-Bromophenyl)propyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2-bromophenyl)propyl)pyrrolidine
• AM88020
• 1-(3-(2-Bromophenyl)propyl)pyrrolidine

• MDL： MFCD28400210
• Inchi： 1S/C13H18BrN/c14-13-8-2-1-6-12(13)7-5-11-15-9-3-4-10-15/h1-2,6,8H,3-5,7,9-11H2
• InChI Key： NDTCROLXWUUNHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCCN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• Topological Polar Surface Area: 3.2

Additional information on 1-(3-(2-Bromophenyl)propyl)pyrrolidine

Professional Introduction to 1-(3-(2-Bromophenyl)propyl)pyrrolidine (CAS No. 1704065-16-6)

1-(3-(2-Bromophenyl)propyl)pyrrolidine, a compound with the chemical formula C₁₃H₁₆BrN, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a brominated phenyl ring and a propyl-substituted pyrrolidine core makes it a versatile scaffold for developing novel therapeutic agents.

The CAS number 1704065-16-6 is a unique identifier that distinguishes this compound in scientific literature and databases. This numbering system ensures that researchers and chemists can accurately reference and retrieve information about the compound. The name 1-(3-(2-Bromophenyl)propyl)pyrrolidine itself provides detailed insight into its molecular structure, highlighting the substituents attached to the pyrrolidine ring. Specifically, the bromophenyl group and the propyl chain are key features that contribute to its chemical reactivity and biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing pyrrolidine moieties. Pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The structural flexibility of the pyrrolidine ring allows for the introduction of diverse functional groups, making it an ideal platform for drug design.

The bromophenyl group in 1-(3-(2-Bromophenyl)propyl)pyrrolidine is particularly noteworthy due to its ability to participate in various chemical reactions, such as cross-coupling reactions. These reactions are widely used in synthetic organic chemistry to construct complex molecular frameworks. The bromine atom can be easily displaced by other nucleophiles, enabling the introduction of different substituents that may enhance biological activity.

Recent studies have demonstrated that pyrrolidine derivatives can interact with specific biological targets, leading to potential therapeutic effects. For instance, some pyrrolidine-based compounds have been found to modulate neurotransmitter receptors, which could be beneficial in treating neurological disorders. Additionally, the propyl chain in this compound may contribute to its solubility and bioavailability, factors that are crucial for drug development.

The synthesis of 1-(3-(2-Bromophenyl)propyl)pyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers often employ palladium-catalyzed cross-coupling reactions to construct the pyrrolidine core and introduce the bromophenyl group. The propyl chain can be subsequently added through nucleophilic substitution or other coupling strategies.

In terms of biological activity, preliminary studies on 1-(3-(2-Bromophenyl)propyl)pyrrolidine have shown promising results in vitro. The compound has been tested for its interaction with various enzymes and receptors, revealing potential mechanisms of action. However, further research is needed to fully elucidate its pharmacological profile and assess its suitability for clinical applications.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and computational modeling. By leveraging these tools, researchers can design and optimize molecules like 1-(3-(2-Bromophenyl)propyl)pyrrolidine with improved efficacy and reduced side effects. Computational methods can predict molecular properties and simulate interactions with biological targets, accelerating the drug discovery process.

The future prospects of 1-(3-(2-Bromophenyl)propyl)pyrrolidine are promising, given its structural features and potential biological activity. Further investigation into its pharmacokinetics and toxicology will be essential before it can be considered for clinical trials. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be crucial in realizing its full therapeutic potential.

In conclusion, 1-(3-(2-Bromophenyl)propyl)pyrrolidine (CAS No. 1704065-16-6) is a fascinating compound with significant implications in pharmaceutical research. Its unique structure and potential biological activity make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will play a vital role in the development of new treatments for various diseases.